Cas no 298684-28-3 (5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol)

• Product Name: 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol
• CAS No: 298684-28-3
• MF: C₁₃H₁₅ClN₂S
• MW: 266.789600610733
• MDL: MFCD01990251
• CID: 3083369
• PubChem ID: 777958
• Update Time: 2025-10-30

5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-cyclohexyl-1H-benzo[d]imidazole-2-thiol
• CS-0328072
• 5-chloro-1-cyclohexyl-1H-benzimidazol-2-yl hydrosulfide
• 298684-28-3
• STK663599
• 1H-benzimidazole-2-thiol, 5-chloro-1-cyclohexyl-
• AG-205/14186010
• SR-01000529765-1
• H35368
• 6-chloro-3-cyclohexyl-1H-benzimidazole-2-thione
• ALBB-026031
• 5-chloro-1-cyclohexyl-1H-1,3-benzodiazole-2-thiol
• ZKDIDPFUQPFOQJ-UHFFFAOYSA-N
• AKOS001743380
• MFCD01990251
• SR-01000529765
• 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol #
• CCG-344531
• LS-08793
• 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol
• Benzimidazole-2-thiol, 5-chloro-1-cyclohexyl-

• MDL： MFCD01990251
• Inchi： 1S/C13H15ClN2S/c14-9-6-7-12-11(8-9)15-13(17)16(12)10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,17)
• InChI Key： ZKDIDPFUQPFOQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(N2C1CCCCC1)=S

Computed Properties

• Exact Mass: 266.0644474Da
• Monoisotopic Mass: 266.0644474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 386.4±44.0 °C at 760 mmHg
• Flash Point: 187.5±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD509953)

Additional information on 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol

Comprehensive Overview of 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol (CAS No. 298684-28-3)

5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol (CAS No. 298684-28-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, featuring a chloro-substituted benzimidazole core and a cyclohexyl group. The presence of the thiol functional group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol has surged due to their broad applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel antimicrobial agents and enzyme inhibitors. The compound's CAS No. 298684-28-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol is its versatility. It can undergo various chemical transformations, such as alkylation, acylation, and oxidation, to yield derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to the core structure can lead to significant changes in biological activity.

The synthesis of 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol typically involves the condensation of 4-chloro-1,2-diaminobenzene with cyclohexyl isothiocyanate, followed by cyclization under controlled conditions. Optimizing this process is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield. This focus on sustainability resonates with the broader scientific community's commitment to environmentally friendly synthesis.

From a pharmacological perspective, benzimidazole-based compounds like 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol have shown promise in targeting viral proteases and bacterial enzymes. Its mechanism of action often involves disrupting essential metabolic pathways in pathogens, making it a candidate for anti-infective drug development. These properties are particularly relevant in the context of rising antibiotic resistance, a global health concern.

In addition to its biomedical applications, 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol is also explored in material science. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalysis and coordination polymers. Such materials have potential applications in sensors and electronic devices, aligning with the increasing interest in smart materials.

Quality control and analytical characterization of 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol are critical for ensuring its efficacy in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structure. These methods are essential for meeting the stringent standards required in pharmaceutical-grade compounds.

The future of 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol research lies in exploring its untapped potential. With advancements in computational chemistry, scientists can now predict its interactions with biological targets more accurately, accelerating the discovery of new applications. This synergy between experimental and theoretical approaches is shaping the next generation of drug design strategies.

In summary, 5-Chloro-1-cyclohexyl-1H-benzimidazole-2-thiol (CAS No. 298684-28-3) is a multifaceted compound with wide-ranging implications in science and industry. Its unique properties and adaptability make it a focal point in ongoing research, addressing some of the most pressing challenges in healthcare and technology. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in future innovations.